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Compound of Interest

Compound Name: 4-Hydroxybenzylbutyrate

Cat. No.: B15250733 Get Quote

An In-depth Technical Guide to Benzyl 4-
Hydroxybutanoate
For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of Benzyl 4-hydroxybutanoate (CAS

No. 91970-62-6), a compound of interest in various scientific domains, including

pharmaceuticals and organic synthesis. An important point of clarification is the nomenclature

of this compound. While sometimes referred to as 4-hydroxybenzyl butyrate, the correct IUPAC

name is benzyl 4-hydroxybutanoate. This distinction is critical as it defines the structure as the

benzyl ester of 4-hydroxybutanoic acid, not the butyrate ester of 4-hydroxybenzyl alcohol. This

guide will delve into its chemical structure, properties, synthesis, and known biological

activities.

Chemical Structure and Properties
Benzyl 4-hydroxybutanoate is characterized by a benzyl group ester-linked to a 4-

hydroxybutanoate moiety. This structure imparts both lipophilic and hydrophilic characteristics,

influencing its solubility and potential biological interactions.

Table 1: Chemical Identifiers of Benzyl 4-Hydroxybutanoate[1][2]
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Identifier Value

IUPAC Name benzyl 4-hydroxybutanoate

Synonyms

4-Hydroxy-butanoic acid phenylmethyl ester, 3-

(Benzyloxycarbonyl)-1-propanol, Benzyl 4-

hydroxybutyrate

CAS Number 91970-62-6

Molecular Formula C₁₁H₁₄O₃

SMILES C1=CC=C(C=C1)COC(=O)CCCO

InChI Key CRXCATWWXVJNJF-UHFFFAOYSA-N

Table 2: Physicochemical Properties of Benzyl 4-Hydroxybutanoate[1][2]

Property Value

Molecular Weight 194.23 g/mol

Appearance Colorless liquid

Boiling Point 322.8 ± 25.0 °C

Density 1.124 ± 0.06 g/cm³

LogP 1.50

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 3

Rotatable Bond Count 6

Topological Polar Surface Area 46.5 Å²

Note: Some physical properties are predicted values.

Spectroscopic Data:
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Detailed experimental spectroscopic data for benzyl 4-hydroxybutanoate is not widely available

in public spectral databases. However, based on its structure, the expected signals are:

¹H NMR: Protons of the benzyl group (aromatic and methylene), and protons of the

butanoate chain (three methylene groups, one of which is adjacent to the hydroxyl group and

another to the ester oxygen).

¹³C NMR: Carbon signals for the benzyl group (aromatic and methylene carbons) and the

butanoate chain (carbonyl carbon, and three methylene carbons).

Mass Spectrometry: A molecular ion peak corresponding to the molecular weight (194.23

g/mol ) and fragmentation patterns characteristic of benzyl esters and aliphatic alcohols.

Synthesis of Benzyl 4-Hydroxybutanoate
Several synthetic routes for benzyl 4-hydroxybutanoate have been described in the literature.

The most common methods involve esterification or the ring-opening of a lactone.

Experimental Protocol 1: Esterification of 4-
Hydroxybutanoic Acid
This method involves the direct esterification of 4-hydroxybutanoic acid with benzyl alcohol,

typically in the presence of an acid catalyst.

Materials:

4-Hydroxybutanoic acid

Benzyl alcohol

Sulfuric acid (or other suitable acid catalyst like p-toluenesulfonic acid)

Anhydrous toluene (or another suitable solvent for azeotropic removal of water)

Sodium bicarbonate solution (for neutralization)

Anhydrous magnesium sulfate (for drying)
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Organic solvents for extraction and chromatography (e.g., ethyl acetate, hexane)

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,

dissolve 4-hydroxybutanoic acid and a molar excess of benzyl alcohol in toluene.

Add a catalytic amount of sulfuric acid to the mixture.

Heat the reaction mixture to reflux and collect the water generated in the Dean-Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Wash the organic layer with saturated sodium bicarbonate solution to neutralize the acid

catalyst, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate and filter.

Remove the solvent under reduced pressure.

Purify the crude product by column chromatography on silica gel using an appropriate

solvent system (e.g., a gradient of ethyl acetate in hexane) to afford pure benzyl 4-

hydroxybutanoate.

Experimental Protocol 2: Ring-Opening of γ-
Butyrolactone
This approach utilizes the ring-opening of γ-butyrolactone with a benzyl alkoxide or by reaction

with benzyl bromide in the presence of a suitable base.

Materials:

γ-Butyrolactone

Benzyl alcohol
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Sodium hydride (or another strong base to form the alkoxide)

Anhydrous tetrahydrofuran (THF) or other suitable aprotic solvent

Ammonium chloride solution (for quenching)

Organic solvents for extraction and chromatography

Procedure:

To a solution of benzyl alcohol in anhydrous THF under an inert atmosphere (e.g., nitrogen

or argon), slowly add sodium hydride at 0 °C to form sodium benzoxide.

Once the hydrogen evolution ceases, add γ-butyrolactone to the reaction mixture.

Allow the reaction to stir at room temperature and monitor its progress by TLC.

Upon completion, carefully quench the reaction by adding saturated ammonium chloride

solution.

Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Filter and concentrate the solution under reduced pressure.

Purify the residue by column chromatography to yield benzyl 4-hydroxybutanoate.
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Synthesis pathways for benzyl 4-hydroxybutanoate.

Biological Activity and Signaling Pathways
The biological activities of benzyl 4-hydroxybutanoate are not extensively documented in peer-

reviewed literature. However, based on its structural components, potential activities can be

inferred and are areas for further research.
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Potential Antioxidant Activity
Some commercial suppliers suggest that benzyl 4-hydroxybutanoate may possess antioxidant

properties.[1] This activity could stem from the benzyl moiety, which may be capable of

scavenging free radicals. Standard antioxidant assays could be employed to quantify this

potential activity.

Experimental Protocol: DPPH Radical Scavenging Assay

Prepare a stock solution of 2,2-diphenyl-1-picrylhydrazyl (DPPH) in methanol.

Prepare various concentrations of benzyl 4-hydroxybutanoate in methanol.

In a 96-well plate, add a fixed volume of the DPPH solution to each well containing different

concentrations of the test compound.

Incubate the plate in the dark at room temperature for 30 minutes.

Measure the absorbance at a specific wavelength (typically around 517 nm) using a

microplate reader.

Ascorbic acid or Trolox can be used as a positive control.

The percentage of radical scavenging activity is calculated, and the IC₅₀ value (the

concentration of the compound that scavenges 50% of the DPPH radicals) is determined.

Interaction with Butanoate Metabolism
Benzyl 4-hydroxybutanoate is an ester of 4-hydroxybutanoic acid (4-HB), also known as

gamma-hydroxybutyrate (GHB), a neurotransmitter and psychoactive drug. Upon hydrolysis in

vivo, benzyl 4-hydroxybutanoate would release 4-HB and benzyl alcohol. Therefore, its

biological effects could be mediated by the metabolic pathways of these two molecules.

4-HB is metabolized by 4-hydroxybutyrate dehydrogenase, which converts it to succinic

semialdehyde.[1] This intermediate then enters the citric acid cycle. It is plausible that benzyl 4-

hydroxybutanoate could act as a prodrug of 4-HB, influencing the pathways regulated by this

neurotransmitter.
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Potential metabolic fate of benzyl 4-hydroxybutanoate.

Applications and Future Research
Benzyl 4-hydroxybutanoate serves as a versatile building block in organic synthesis for the

preparation of more complex molecules.[1] Its potential applications in the pharmaceutical

industry could be as a precursor or a prodrug for compounds targeting the central nervous

system, given its relationship to 4-HB.[1] In the cosmetic and food industries, it may find use as

a fragrance, flavoring agent, or preservative, contingent on thorough safety and efficacy

evaluations.[1]

Future research should focus on:
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Detailed spectroscopic characterization to provide a public reference standard.

In-depth investigation of its biological activities, including quantitative antioxidant assays and

elucidation of its metabolic fate and pharmacological effects.

Exploration of its potential as a prodrug for targeted delivery of 4-hydroxybutanoic acid.

Toxicological studies to establish a comprehensive safety profile.

Conclusion
Benzyl 4-hydroxybutanoate is a chemical compound with potential applications in various

fields. This guide has provided a summary of its chemical structure, properties, and synthesis,

along with an overview of its potential biological relevance. The clarification of its nomenclature

is essential for accurate scientific communication. Further research is warranted to fully

characterize its properties and explore its potential applications in drug development and other

industries.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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